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Compound of Interest

Compound Name:
Dimethyldioctadecylammonium

Iodide

Cat. No.: B1340579 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

cationic lipids is a critical step in the formulation of effective delivery systems and adjuvants.

This guide provides a comparative study of Dimethyldioctadecylammonium (DDA) salts with

different counter-ions, focusing on Dimethyldioctadecylammonium Bromide (DDAB) and

Dimethyldioctadecylammonium Chloride (DDAC). This publication offers an objective

comparison of their physicochemical properties and immunological adjuvant effects, supported

by available experimental data. Detailed methodologies for key experiments are also provided

to aid in the replication and further investigation of these findings.

Physicochemical Properties: A Head-to-Head
Comparison
The nature of the counter-ion in DDA salts can subtly influence their physicochemical

properties, which in turn affects their performance in various applications, from the formation of

vesicles for drug delivery to their efficacy as vaccine adjuvants. While comprehensive

comparative data is not abundant in the literature, the following table summarizes key

properties based on available studies.
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Property
Dimethyldioctadec
ylammonium
Bromide (DDAB)

Dimethyldioctadec
ylammonium
Chloride (DDAC)

References

Molecular Formula C₃₈H₈₀BrN C₃₈H₈₀ClN

Molar Mass 630.95 g/mol 586.50 g/mol

Appearance
White to off-white

crystalline powder

White to off-white

powder

Critical Micelle

Concentration (CMC)

Varies with conditions

(e.g., temperature,

presence of salts)

Varies with conditions;

generally low
[1]

Surface Tension

Exhibits strong

surface-active

properties

Exhibits strong

surface-active

properties

Phase Transition

Temperature (Tm)

The main transition

temperature is

dependent on the

method of

preparation.[2]

The main transition

temperature is

dependent on the

method of

preparation.[2]

[2]

Immunological Adjuvant Properties: A Comparative
Overview
DDA salts are well-established as potent immunological adjuvants, particularly for inducing cell-

mediated immunity.[3] They are known to form cationic liposomes that can effectively deliver

antigens to antigen-presenting cells (APCs).[4][5]

Th1/Th2 Response Profile
The balance between T-helper 1 (Th1) and T-helper 2 (Th2) immune responses is crucial for

vaccine efficacy. Th1 responses are characterized by the production of interferon-gamma (IFN-

γ) and are essential for clearing intracellular pathogens, while Th2 responses, characterized by

interleukin-4 (IL-4) and interleukin-5 (IL-5), are critical for combating extracellular parasites and

stimulating antibody production.
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Studies have shown that DDA bromide (DDAB) can induce a mixed Th1/Th2 immune

response.[6] For instance, when used as an adjuvant for a respiratory syncytial virus (RSV)

vaccine candidate, DDAB induced both Th1 and Th2 responses in mice.[6] Another study

investigating the adjuvant effect of various quaternary ammonium compounds found that DDAB

had a statistically significant adjuvant effect on IgG2a antibody levels, which is indicative of a

Th1-biased response in mice.[7]

Direct comparative studies on the Th1/Th2 polarizing capacity of DDAC versus DDAB are not

readily available in the current literature. However, the choice of counter-ion could potentially

influence the overall immune response by affecting the physicochemical properties of the DDA-

based liposomes and their interaction with immune cells.

Adjuvant Property
Dimethyldioctadec
ylammonium
Bromide (DDAB)

Dimethyldioctadec
ylammonium
Chloride (DDAC)

References

Th1/Th2 Polarization

Induces a mixed

Th1/Th2 response,

with some studies

indicating a Th1 bias

(increased IgG2a).

Data not readily

available for direct

comparison.

[6][7]

Mechanism of Action

Enhances uptake and

presentation of

antigen by antigen-

presenting cells.[4][5]

Presumed to be

similar to DDAB.
[4][5]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement
The CMC is a fundamental property of surfactants, representing the concentration at which

micelles begin to form. The conductivity method is a straightforward technique for determining

the CMC of ionic surfactants like DDA salts.

Materials:
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DDA salt (DDAB or DDAC)

High-purity deionized water

Conductivity meter and probe

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Procedure:

Prepare a stock solution of the DDA salt in deionized water at a concentration significantly

above the expected CMC.

Prepare a series of dilutions of the stock solution with deionized water in volumetric flasks.

Calibrate the conductivity meter according to the manufacturer's instructions.

Measure the conductivity of each dilution, starting from the most dilute solution, at a constant

temperature. Ensure the solution is well-mixed using a magnetic stirrer before each

measurement.

Plot the measured conductivity as a function of the DDA salt concentration.

The plot will show two linear regions with different slopes. The point of intersection of these

two lines corresponds to the CMC.[8][9]

Preparation Measurement Analysis

Prepare DDA Stock Solution Create Serial Dilutions Calibrate Conductivity Meter Measure Conductivity of Dilutions Plot Conductivity vs. Concentration Determine CMC from Plot Inflection

Click to download full resolution via product page

Workflow for CMC determination by conductivity.
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Preparation of DDA Vesicles by Sonication
Sonication is a common method for preparing small unilamellar vesicles (SUVs) from DDA

salts.

Materials:

DDA salt (DDAB or DDAC)

Phosphate-buffered saline (PBS) or other suitable buffer

Chloroform

Rotary evaporator

Probe sonicator or bath sonicator

Glass vials

Procedure:

Dissolve the DDA salt in chloroform in a round-bottom flask.

Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the

flask.

Further dry the film under vacuum for at least 1 hour to remove any residual solvent.

Hydrate the lipid film by adding the desired buffer (e.g., PBS) and vortexing vigorously. This

will form multilamellar vesicles (MLVs).

To form SUVs, sonicate the MLV suspension using a probe sonicator on ice or a bath

sonicator. Sonication should be performed in short bursts to avoid overheating the sample.

[10][11][12][13]

The clarity of the solution will increase as SUVs are formed. The size of the vesicles can be

controlled by the sonication time and power.
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Lipid Film Formation Vesicle Formation

Dissolve DDA in Chloroform Evaporate Solvent (Rotary Evaporator) Dry Film Under Vacuum Hydrate Film with Buffer (forms MLVs) Sonicate to form SUVs

Immunization

Sample Collection

Immune Response Analysis

Immunize Mice with Antigen +/- DDA Adjuvant

Booster Immunizations

Collect Blood (Serum) Harvest Spleens

ELISA for IgG1/IgG2a Intracellular Cytokine Staining (IFN-γ/IL-4)

Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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